Cas no 2172248-95-0 (2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2172248-95-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6266713
• PubChem ID: 165586413
• Update Time: 2025-06-23

2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• EN300-1526089
• 2-(cyclopropylmethyl)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• 2172248-95-0

• Inchi： 1S/C28H34N2O5/c1-2-7-19(26(31)29-16-20(27(32)33)14-18-12-13-18)15-30-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KJQYMZQLUQWYNQ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid: A Comprehensive Overview

2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172248-95-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structure that includes a cyclopropylmethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate molecular architecture of this compound makes it an intriguing subject for both academic and industrial studies.

The cyclopropylmethyl group in the structure of 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid contributes to its unique chemical properties. Cyclopropyl derivatives are known for their strain energy and reactivity, which can influence the compound's biological activity. Recent studies have shown that cyclopropyl-containing molecules can exhibit enhanced pharmacological properties, such as improved solubility and metabolic stability. These characteristics make the compound a promising candidate for drug development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a crucial component of the molecule. Fmoc is widely used in peptide synthesis to protect amino groups during the assembly of peptides. Its use in this compound suggests that it may be part of a larger peptide or protein structure. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for synthetic chemistry applications. This feature allows for precise control over the timing and sequence of chemical reactions, which is essential in the synthesis of complex biomolecules.

In terms of its potential applications, 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid has been explored in various contexts. One area of interest is its use as an intermediate in the synthesis of therapeutic peptides. Peptides are increasingly being recognized as valuable therapeutic agents due to their high specificity and low toxicity. The ability to synthesize and modify peptides with precision is crucial for their development into effective drugs. This compound, with its well-defined structure and functional groups, provides a robust platform for such modifications.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid. Molecular dynamics simulations have been used to predict the conformational behavior of the compound in different environments, such as aqueous solutions or lipid bilayers. These simulations help researchers optimize the compound's properties for specific applications, such as improving its binding affinity to target proteins or enhancing its cellular uptake.

Moreover, the compound has been studied for its potential as a lead molecule in drug discovery programs. Lead compounds are initial starting points from which more potent and selective drugs can be developed through iterative optimization processes. The unique combination of functional groups in 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid makes it an attractive candidate for such programs. Researchers have reported that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

In conclusion, 2-(cyclopropylmethyl)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172248-95-0) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and computational tools, position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical science.